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Abstract
Cevoglitazar (LBM-642) is a potent dual agonist of Peroxisome Proliferator-Activated

Receptor-alpha (PPARα) and Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[1]

[2] This technical guide provides a comprehensive overview of the molecular targets of

Cevoglitazar, detailing its mechanism of action, binding affinities, and the downstream

signaling pathways it modulates. The information presented herein is intended to support

further research and drug development efforts in the fields of metabolic disease, including type

2 diabetes and dyslipidemia. This document summarizes key quantitative data, provides

detailed experimental protocols from seminal studies, and includes visualizations of relevant

biological pathways and experimental workflows.

Core Molecular Targets: PPARα and PPARγ
Cevoglitazar's primary molecular targets are the nuclear receptors PPARα and PPARγ. As a

dual agonist, it activates both receptors, leading to a cascade of genomic and non-genomic

effects that regulate lipid and glucose metabolism.

Peroxisome Proliferator-Activated Receptor-alpha
(PPARα)
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Activation of PPARα by Cevoglitazar primarily influences fatty acid catabolism. This is crucial

for regulating lipid levels in the blood. In preclinical studies, Cevoglitazar has been shown to

be a potent activator of PPARα. One key downstream indicator of PPARα activation is the

induction of Acyl-CoA oxidase (ACO) activity. In studies using a rat liver cell line, Cevoglitazar
stimulated ACO activity in a dose-dependent manner.[1]

Peroxisome Proliferator-Activated Receptor-gamma
(PPARγ)
The activation of PPARγ by Cevoglitazar is central to its insulin-sensitizing effects. PPARγ is

highly expressed in adipose tissue and plays a critical role in adipocyte differentiation, lipid

storage, and glucose homeostasis. While direct binding affinity values for Cevoglitazar are not

publicly available, coactivator recruitment assays confirm its potent agonist activity at this

receptor.[1]

Quantitative Pharmacological Data
The following table summarizes the available quantitative data for Cevoglitazar's activity on its

primary molecular targets.

Parameter Target Value Assay Type
Cell
Line/Syste
m

Reference

EC50

Acyl-CoA

Oxidase

(ACO) activity

(downstream

of PPARα)

12 ± 2 nM
Enzyme

activity assay

Rat liver cell

line
[1]

Relative

Potency

PPARα

Coactivator

Recruitment

>90-fold more

potent than

for PPARδ

TR-FRET

Assay
In vitro

Relative

Potency

PPARγ

Coactivator

Recruitment

>40-fold more

potent than

for PPARδ

TR-FRET

Assay
In vitro
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Signaling Pathways
Cevoglitazar, by activating PPARα and PPARγ, modulates a complex network of signaling

pathways that collectively improve metabolic health.

PPARα Signaling Pathway
The activation of PPARα by Cevoglitazar leads to the regulation of genes involved in fatty acid

transport and oxidation.
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PPARα Signaling Pathway of Cevoglitazar.

PPARγ Signaling Pathway
Through PPARγ activation, Cevoglitazar enhances insulin sensitivity and promotes glucose

uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1668459?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668459?utm_src=pdf-custom-synthesis
https://www.researchgate.net/profile/Brian-Boettcher/publication/44613252_Cevoglitazar_a_Novel_Peroxisome_Proliferator-Activated_Receptor-ag_Dual_Agonist_Potently_Reduces_Food_Intake_and_Body_Weight_in_Obese_Mice_and_Cynomolgus_Monkeys/links/576b1f3c08ae6e772780b88a/Cevoglitazar-a-Novel-Peroxisome-Proliferator-Activated-Receptor-a-g-Dual-Agonist-Potently-Reduces-Food-Intake-and-Body-Weight-in-Obese-Mice-and-Cynomolgus-Monkeys.pdf?origin=scientificContributions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Cevoglitazar | PPAR | TargetMol [targetmol.com]

To cite this document: BenchChem. [Cevoglitazar: An In-Depth Technical Guide to its
Molecular Targets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668459#molecular-targets-of-cevoglitazar]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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